Cas no 1214366-12-7 (6-Chloro-5-(3-fluorophenyl)picolinic acid)

• Product Name: 6-Chloro-5-(3-fluorophenyl)picolinic acid
• CAS No: 1214366-12-7
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 4914162
• Update Time: 2025-10-29

6-Chloro-5-(3-fluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(3-fluorophenyl)picolinic acid
• 6-Chloro-5-(3-fluorophenyl)picolinic acid

• Inchi： 1S/C12H7ClFNO2/c13-11-9(4-5-10(15-11)12(16)17)7-2-1-3-8(14)6-7/h1-6H,(H,16,17)
• InChI Key： YWTQANWLTVZFID-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C(=O)O)N=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Chloro-5-(3-fluorophenyl)picolinic acid

Recent Advances in the Study of 6-Chloro-5-(3-fluorophenyl)picolinic acid (CAS: 1214366-12-7)

6-Chloro-5-(3-fluorophenyl)picolinic acid (CAS: 1214366-12-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, featuring both chloro and fluoro substituents, demonstrates unique physicochemical properties that make it a valuable scaffold for drug discovery. Recent studies have focused on its potential as a building block for kinase inhibitors and its role in modulating protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility in developing selective JAK2 inhibitors. Researchers synthesized a series of derivatives using 6-Chloro-5-(3-fluorophenyl)picolinic acid as the core structure, achieving nanomolar potency against JAK2 while maintaining excellent selectivity over other JAK isoforms. The electron-withdrawing effects of both the chloro and fluoro groups were found to be crucial for maintaining the compound's binding affinity and metabolic stability.

In the field of agrochemical research, a recent patent application (WO2023052345) disclosed novel herbicidal compositions containing 6-Chloro-5-(3-fluorophenyl)picolinic acid derivatives. The compound's unique substitution pattern was shown to enhance systemic movement in plants while maintaining favorable environmental safety profiles. Structure-activity relationship studies revealed that modifications at the carboxylic acid position could significantly alter herbicidal activity and selectivity.

New synthetic methodologies for 6-Chloro-5-(3-fluorophenyl)picolinic acid have been developed to improve scalability and reduce production costs. A 2024 publication in Organic Process Research & Development described a continuous-flow synthesis approach that achieves 85% overall yield with significantly reduced reaction times compared to traditional batch processes. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

Recent pharmacokinetic studies have shed light on the compound's ADME properties. The presence of both halogen atoms and the carboxylic acid group contributes to favorable solubility and permeability characteristics, making it an attractive scaffold for CNS-targeted therapeutics. However, researchers note that careful consideration of the acid's pKa is necessary when designing prodrug strategies to enhance bioavailability.

The compound's potential in radiopharmaceutical applications has also been explored. A 2023 study in the Journal of Labelled Compounds and Radiopharmaceuticals reported successful 18F-labeling of 6-Chloro-5-(3-fluorophenyl)picolinic acid derivatives for PET imaging applications. The inherent fluorine atom in the structure facilitated efficient isotopic exchange reactions, opening new possibilities for diagnostic agent development.

Ongoing research continues to uncover new applications for this versatile compound. Current investigations include its use as a ligand in transition metal catalysis and its potential as a fragment in fragment-based drug discovery. The unique electronic properties imparted by its substitution pattern make it particularly valuable for these applications.